Cas no 2171197-14-9 ((2S)-2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenyl-N-methylformamido}propanoic acid)

• Product Name: (2S)-2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenyl-N-methylformamido}propanoic acid
• CAS No: 2171197-14-9
• MF: C₂₆H₂₃IN₂O₅
• MW: 570.375699281693
• CID: 5907274
• PubChem ID: 165552952
• Update Time: 2025-05-22

(2S)-2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenyl-N-methylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenyl-N-methylformamido}propanoic acid
• (2S)-2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-iodophenyl]-N-methylformamido}propanoic acid
• EN300-1479873
• 2171197-14-9

• Inchi： 1S/C26H23IN2O5/c1-15(25(31)32)29(2)24(30)16-11-12-23(22(27)13-16)28-26(33)34-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,15,21H,14H2,1-2H3,(H,28,33)(H,31,32)/t15-/m0/s1
• InChI Key： NTOOJIRPANFNDD-HNNXBMFYSA-N
• SMILES： IC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N(C)[C@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 570.06517g/mol
• Monoisotopic Mass: 570.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenyl-N-methylformamido}propanoic acid

Research Briefing on (2S)-2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenyl-N-methylformamido}propanoic acid (CAS: 2171197-14-9)

In recent years, the compound (2S)-2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenyl-N-methylformamido}propanoic acid (CAS: 2171197-14-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an iodine-substituted phenyl ring, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics.

The primary objective of recent studies has been to elucidate the synthetic pathways, stability, and biological activity of this compound. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) to characterize its physicochemical properties. Additionally, computational modeling has been utilized to predict its interactions with biological targets, particularly in the context of enzyme inhibition and receptor binding.

One of the key findings from recent investigations is the compound's role as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for the amino functionality, while the iodine atom offers a handle for further functionalization via cross-coupling reactions. This dual functionality makes it a valuable intermediate for the synthesis of complex peptides and peptidomimetics with potential therapeutic applications.

Furthermore, studies have highlighted the compound's potential in the development of radiopharmaceuticals. The presence of the iodine atom allows for easy incorporation of radioactive isotopes, such as iodine-125 or iodine-131, enabling its use in imaging and targeted radiotherapy. Preliminary in vitro and in vivo studies have demonstrated promising results in terms of tumor targeting and biodistribution, suggesting its utility in oncology research.

Despite these advancements, challenges remain in optimizing the synthetic yield and scalability of this compound. Recent efforts have focused on developing more efficient purification protocols and exploring alternative synthetic routes to enhance its accessibility for large-scale applications. Additionally, further preclinical studies are needed to fully assess its pharmacokinetics, toxicity profile, and therapeutic efficacy.

In conclusion, (2S)-2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenyl-N-methylformamido}propanoic acid (CAS: 2171197-14-9) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and multifunctional capabilities position it as a valuable tool for researchers aiming to develop novel therapeutic agents and diagnostic tools. Continued research in this area is expected to yield further insights into its applications and potential clinical benefits.